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Compound of Interest

Compound Name: GR 205171

Cat. No.: B1217763

Get Quote

Ticket #NK1-205171: Clinical Trial Failure Analysis
(PTSD)
Status: CLOSED (Unresolved Efficacy) Agent: Senior Application Scientist, Neuropsychiatry

Division Subject: Root Cause Analysis of GR 205171 (Vofopitant) Failure in PTSD Clinical

Trials

Issue Description
User Report: "We are reviewing historical data on GR 205171 (Vofopitant), a high-affinity

Neurokinin-1 (NK1) receptor antagonist. Despite promising preclinical anxiolytic data in gerbils

and high receptor occupancy in humans, the drug failed to demonstrate efficacy in a

randomized, double-blind, placebo-controlled trial for chronic PTSD. We need to understand

the technical reasons for this translational disconnect to prevent recurrence in our current

pipeline."

Executive Summary: GR 205171 failed because target engagement (receptor occupancy) did

not translate to functional modulation of the disease pathology in humans. While the drug

successfully entered the brain and blocked the NK1 receptor (verified via PET), the hypothesis
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that Substance P (SP) is the primary driver of chronic PTSD symptoms in humans was

incorrect, or the pathway is sufficiently redundant that blocking it is clinically inert.

Diagnostic Report: Why Did It Fail?
The failure of GR 205171 is a classic case of "Type II Translational Failure"—the drug did what

it was designed to do (block the receptor), but the target itself was not valid for the indication.

A. The Biomarker Paradox (Occupancy

Efficacy)
The most critical technical insight from the GR 205171 program is the disconnect between

pharmacokinetics (PK) and pharmacodynamics (PD).

Observation: Positron Emission Tomography (PET) studies using tracers like [18F]SPA-RQ

confirmed that GR 205171 achieved >90% receptor occupancy in the human brain at clinical

doses.

Result: Despite near-total blockade of the NK1 receptor, there was no significant reduction in

CAPS (Clinician-Administered PTSD Scale) scores compared to placebo.

Conclusion: The failure was not due to poor bioavailability or blood-brain barrier (BBB)

penetration. It was a failure of the mechanistic hypothesis.

B. Species-Specific Neurobiology (The "Gerbil Trap")
Preclinical efficacy data was heavily reliant on specific animal models, particularly gerbils

(which have a higher homology to human NK1 receptors than rats/mice) and the "maternal

separation" guinea pig model.

The Error: In rodents, Substance P is a primary driver of distress vocalization and acute

stress response.

The Reality: In humans, the stress response is far more complex, involving redundant

pathways (CRF, Norepinephrine, Glutamate). Blocking NK1 alone is likely insufficient to

dampen the complex cortical-limbic circuitry involved in chronic PTSD.
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C. Trial Design & Heterogeneity
Sample Size: The pivotal "Proof of Concept" trial (Mathew et al., 2011) was small (N=46).

While sufficient to detect a large signal, it was underpowered for subtle effects.

Duration: The trial lasted 8 weeks. While standard for depression, chronic PTSD involves

deep-seated neural remodeling. However, the complete lack of separation from placebo

suggests a longer duration would not have saved the compound.

Visualizing the Failure Mode
Diagram 1: The NK1 Signaling Pathway & Blockade
This diagram illustrates the intended mechanism of action (MOA) where GR 205171 blocks

Substance P binding.
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Caption: Mechanism of Action. GR 205171 competitively inhibits Substance P at the NK1

receptor, theoretically preventing the downstream calcium cascade associated with stress.
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Diagram 2: The Translational Failure Flowchart
This logic flow demonstrates where the breakdown occurred in the development pipeline.
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Caption: Development Pipeline Analysis. The program cleared safety and occupancy hurdles

but failed at the critical efficacy junction due to fundamental biological mismatches.

Troubleshooting Guide: Preventing Future Failures
If you are currently developing a neuropeptide antagonist or reviewing a failed trial, use this

step-by-step guide to determine if you are falling into the same "GR 205171 Trap."

Step 1: Verify Target Engagement (The PET Check)
Question: Did the drug actually hit the target in the patient population?

Protocol: Perform a PET occupancy study using a radioligand specific to your receptor (e.g.,

[18F]SPA-RQ for NK1).

Threshold: For psychiatric indications, occupancy often needs to be >90% or even 100% to

see an effect.

GR 205171 Context: Researchers verified high occupancy. If your drug has low occupancy,

your failure is pharmacokinetic. If occupancy is high (like GR 205171) and efficacy is zero,

your target is invalid.

Step 2: Audit the Preclinical Model
Question: Is your animal model predictive of human emotional regulation?
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Warning Sign: Reliance on "vocalization" models (e.g., guinea pig separation distress).

Correction: Incorporate "humanized" models or translatable biomarkers (e.g., fMRI amygdala

reactivity) early in Phase I.

Insight: GR 205171 showed reduced rCBF (blood flow) in the amygdala during public

speaking tasks in social phobia, but this did not translate to chronic PTSD symptom relief.

Acute stress

Chronic PTSD.

Step 3: Assess Patient Heterogeneity
Question: Are you treating "PTSD" as a monolith?

Action: Stratify patients by genotype or biomarker.

Hypothesis: It is possible that NK1 antagonists only work in a subset of patients with specific

Substance P dysregulation (e.g., those with high baseline CSF Substance P levels). The GR
205171 trials did not stratify for this, potentially diluting the signal.

Frequently Asked Questions (FAQs)
Q: Did GR 205171 fail because the dose was too low? A: Unlikely. PET studies confirmed that

the doses used achieved near-saturation of the NK1 receptors in the brain. Increasing the dose

would not have increased blockade significantly but would have increased off-target side

effects.

Q: Is the NK1 receptor a "dead" target for psychiatry? A: Largely, yes, for monotherapy in

depression and PTSD. The consistent failure of aprepitant, lanepitant, and vofopitant (GR
205171) suggests that blocking Substance P alone is insufficient to reverse established mood

disorders in humans. However, it remains a valid target for chemotherapy-induced nausea and

vomiting (CINV).

Q: Why did it work for Social Phobia but not PTSD? A: In a separate study (Furmark et al.), GR
205171 showed some effect in reducing anxiety during public speaking. This suggests NK1

blockade might dampen acute fear arousal but fails to address the chronic intrusive symptoms,

avoidance, and hyperarousal characteristic of PTSD.
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Quantitative Data Summary
Study Parameter GR 205171 (Vofopitant) Trial Data

Indication Chronic PTSD

Study Design Randomized, Double-Blind, Placebo-Controlled

Sample Size N = 46 (approx)

Duration 8 Weeks

Dosing 10 mg / day (titrated)

Receptor Occupancy >90% (verified via PET)

Primary Outcome
CAPS Score (Clinician-Administered PTSD

Scale)

Result No significant difference vs. Placebo

Key Reference Mathew et al. (2011)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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